Cas no 1544710-75-9 (1-cyclobutyl-1H-1,2,3-benzotriazole-6-carboxylic acid)

• Product Name: 1-cyclobutyl-1H-1,2,3-benzotriazole-6-carboxylic acid
• CAS No: 1544710-75-9
• MF: C₁₁H₁₁N₃O₂
• MW: 217.223942041397
• MDL: MFCD24306264
• CID: 5161256
• PubChem ID: 82784417
• Update Time: 2025-05-22

1-cyclobutyl-1H-1,2,3-benzotriazole-6-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 1H-Benzotriazole-6-carboxylic acid, 1-cyclobutyl-
• 1-cyclobutyl-1H-1,2,3-benzotriazole-6-carboxylic acid

• MDL： MFCD24306264
• Inchi： 1S/C11H11N3O2/c15-11(16)7-4-5-9-10(6-7)14(13-12-9)8-2-1-3-8/h4-6,8H,1-3H2,(H,15,16)
• InChI Key： SCVZUKMLGOKEJI-UHFFFAOYSA-N
• SMILES： N1(C2CCC2)C2=CC(C(O)=O)=CC=C2N=N1

Additional information on 1-cyclobutyl-1H-1,2,3-benzotriazole-6-carboxylic acid

Comprehensive Overview of 1-Cyclobutyl-1H-1,2,3-Benzotriazole-6-Carboxylic Acid (CAS No. 1544710-75-9)

1-Cyclobutyl-1H-1,2,3-benzotriazole-6-carboxylic acid (CAS No. 1544710-75-9) is a specialized organic compound that has garnered significant attention in pharmaceutical and agrochemical research due to its unique structural properties. The compound belongs to the benzotriazole family, a class of heterocyclic compounds known for their versatility in medicinal chemistry and material science. With its cyclobutyl substituent and carboxylic acid functional group, this molecule offers a promising scaffold for drug discovery and development.

In recent years, the demand for benzotriazole derivatives has surged, driven by their applications in small-molecule therapeutics and bioconjugation. Researchers are particularly interested in 1-cyclobutyl-1H-1,2,3-benzotriazole-6-carboxylic acid due to its potential role as a building block for kinase inhibitors and other targeted therapies. The compound's CAS number 1544710-75-9 is frequently searched in scientific databases, reflecting its growing relevance in high-throughput screening and structure-activity relationship (SAR) studies.

The synthesis of 1-cyclobutyl-1H-1,2,3-benzotriazole-6-carboxylic acid typically involves multi-step organic reactions, including cyclization and functional group interconversion. Its carboxylic acid moiety allows for further derivatization, making it a valuable intermediate in the production of amide-linked compounds and ester prodrugs. This adaptability aligns with current trends in fragment-based drug design (FBDD), where modular components are essential for optimizing pharmacokinetic properties.

From an industrial perspective, CAS 1544710-75-9 is often discussed in the context of green chemistry and sustainable synthesis. Manufacturers are exploring eco-friendly catalytic methods to produce this compound, addressing the pharmaceutical industry's push toward reduced environmental impact. Additionally, its stability under various pH conditions makes it suitable for formulation development, a topic frequently queried in AI-driven literature searches.

Another area of interest is the compound's potential in cancer research. Preliminary studies suggest that benzotriazole-based molecules like 1-cyclobutyl-1H-1,2,3-benzotriazole-6-carboxylic acid may exhibit anti-proliferative effects by modulating cellular signaling pathways. This has led to increased searches for mechanisms of action and in vitro efficacy data, particularly among academic and biotech communities.

In summary, 1-cyclobutyl-1H-1,2,3-benzotriazole-6-carboxylic acid (CAS No. 1544710-75-9) represents a compelling case study in modern chemical research. Its dual utility as a pharmacophore and a synthetic intermediate underscores its importance in both academic and industrial settings. As the scientific community continues to explore its applications, this compound is poised to remain a focal point in drug discovery innovation.